Cas no 1182917-82-3 (tert-butyl 2-{(4-chlorophenyl)methylamino}acetate)

• Product Name: tert-butyl 2-{(4-chlorophenyl)methylamino}acetate
• CAS No: 1182917-82-3
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 2117243
• PubChem ID: 60678321
• Update Time: 2025-06-12

tert-butyl 2-{(4-chlorophenyl)methylamino}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-chlorobenzylamino)acetate
• tert-butyl 2-((4-chlorobenzyl)amino)acetate
• tert-butyl 2-{(4-chlorophenyl)methylamino}acetate
• AKOS009046613
• DA-47549
• 1182917-82-3
• TERT-BUTYL 2-{[(4-CHLOROPHENYL)METHYL]AMINO}ACETATE
• SCHEMBL1227911
• EN300-12855371
• CHEMBL2059436

• Inchi： 1S/C13H18ClNO2/c1-13(2,3)17-12(16)9-15-8-10-4-6-11(14)7-5-10/h4-7,15H,8-9H2,1-3H3
• InChI Key： HTWNTUFZFJYFLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 255.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.16220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-{(4-chlorophenyl)methylamino}acetate

Recent Advances in the Study of tert-butyl 2-{(4-chlorophenyl)methylamino}acetate (CAS: 1182917-82-3)

The compound tert-butyl 2-{(4-chlorophenyl)methylamino}acetate (CAS: 1182917-82-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butyl ester and 4-chlorophenylmethylamino functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl 2-{(4-chlorophenyl)methylamino}acetate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a modified reductive amination approach. The researchers highlighted the compound's stability under various conditions, making it a viable candidate for further derivatization and scale-up production.

Pharmacological investigations have revealed that tert-butyl 2-{(4-chlorophenyl)methylamino}acetate exhibits moderate inhibitory activity against certain enzyme targets, particularly those involved in neurodegenerative diseases. In vitro studies using cell-based assays showed that the compound could modulate specific signaling pathways, suggesting its potential as a lead compound for drug development. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

Another significant development is the use of tert-butyl 2-{(4-chlorophenyl)methylamino}acetate as a precursor in the synthesis of novel heterocyclic compounds. Researchers have successfully incorporated this molecule into larger scaffolds, resulting in derivatives with enhanced bioactivity and selectivity. These advancements underscore the versatility of this compound in medicinal chemistry.

Despite these promising findings, challenges remain in the clinical translation of tert-butyl 2-{(4-chlorophenyl)methylamino}acetate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, tert-butyl 2-{(4-chlorophenyl)methylamino}acetate (CAS: 1182917-82-3) represents a valuable chemical entity with diverse applications in drug discovery and development. Ongoing research efforts are expected to yield further insights into its mechanisms of action and therapeutic utility, paving the way for innovative treatments in various disease areas.